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Compound of Interest

Compound Name: AN7602

CAS No.: 2803552-55-6

Cat. No.: B13688822

Get Quote

The FAN7602 is a green current mode Pulse Width Modulation (PWM) controller designed for

offline adapter applications, as well as auxiliary power supplies for devices such as DVD

players, VCRs, and LCD monitors.[1][2] This controller integrates a high-voltage startup switch

and utilizes burst-mode operation to minimize power consumption in standby mode.[1][2] Key

features include a fixed 65kHz switching frequency with frequency modulation to reduce

Electro-Magnetic Interference (EMI), and a suite of protection functions to enhance system

reliability.

Pin Configuration and Functional Description
The FAN7602 is offered in an 8-pin DIP/SOP package. The pinout and a detailed description of

each pin's function are provided below.
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Pin Number Pin Name Pin Function Description

1 LUVP

Line Under-Voltage Protection:

This pin is used to protect the

power supply in the event that

the input voltage falls below a

rated level.[1][3]

2 Latch/Plimit

Latch Protection and Power

Limit: When the voltage on this

pin exceeds 4V, latch

protection is activated. This

protection can be reset when

the VCC voltage drops below

5V. Additionally, this pin

facilitates a power limit function

where the Over-Current

Protection (OCP) level

decreases as the pin voltage

increases.[1][3][4]

3 CS/FB

Current Sense and Feedback:

This pin serves a dual purpose

of sensing the MOSFET

current for current mode PWM

control and Over-Current

Protection (OCP). It also

receives feedback information

about the output voltage. An

external RC filter is used to

combine the current sense and

output voltage feedback

signals.[1][3][4]

4 GND Ground: This pin provides the

ground reference for the entire

IC. For optimal performance, it

is recommended to separate
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the signal ground and the

power ground.[1][3][4]

5 OUT

Gate Drive Output: This pin

delivers the drive signal to an

external MOSFET. It has a

peak sourcing current of

450mA and a peak sinking

current of 600mA. To ensure

proper operation, it is crucial to

minimize stray inductance in

the gate drive path.[1][3][4]

6 VCC

Supply Voltage: This pin

supplies the operating current

for the IC and the drive current

for the external MOSFET.[1][3]

[4]

7 NC
No Connection: This pin is not

internally connected.

8 Vstr

Start-up: This pin provides the

initial operating current for the

IC during the start-up

sequence. After start-up, an

internal JFET is turned off to

reduce power consumption.[1]

Internal Block Diagram and Signal Flow
The internal architecture of the FAN7602 integrates several key functional blocks to achieve its

control and protection features. The following diagram illustrates the logical relationship

between these blocks and their connection to the external pins.
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External Pins

Internal Blocks

8 Vstr
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Start-up Switch

6 VCC UVLO

1 LUVP

Protection Logic
(LUVP, OVP, OLP, Latch)

2 Latch/Plimit

Power Limit
Generator

3 CS/FB

PWM Logic
(65kHz Oscillator,
Freq. Modulation)

4 GND

Gate Driver

5V Reference

Soft Start
(10ms)

5 OUT

Fault

Limit

Click to download full resolution via product page

FAN7602 Internal Functional Block Diagram

Experimental Protocols
Detailed experimental protocols for characterizing the FAN7602, such as measuring its low

operating current, soft-start time, and various protection thresholds, would typically involve a

standardized test fixture. A typical flyback converter application circuit, as shown in the

component's datasheet, serves as the basis for these measurements.
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Key Experimental Setups:

Operating and Start-up Current Measurement:

The FAN7602 is configured in a typical application circuit with no load connected to the

output.

For start-up current, the Vstr pin is supplied with a specified voltage (e.g., 30V), and the

current is measured.

For operating supply current, the output is disabled (no switching), and the current drawn

by the VCC pin is measured.

Under-Voltage Lockout (UVLO) Threshold Measurement:

The VCC voltage is gradually increased until the IC starts switching, which determines the

start threshold voltage.

The VCC voltage is then decreased until the IC stops switching, which determines the

stop threshold voltage.

Soft-Start Time Measurement:

The output of the gate driver (OUT pin) is monitored with an oscilloscope.

The time it takes for the output pulse width to ramp from zero to its steady-state value

upon startup is measured as the soft-start time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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